Cas no 23313-12-4 (L-Ascorbic acid,2-(dihydrogen phosphate))

L-Ascorbic acid 2-(dihydrogen phosphate) is a phosphorylated derivative of vitamin C, offering enhanced stability compared to free ascorbic acid. This compound is water-soluble and retains the antioxidant properties of ascorbic acid while exhibiting improved resistance to oxidation, particularly in aqueous solutions. Its phosphate group facilitates enzymatic conversion to active ascorbic acid in biological systems, making it valuable in biochemical and pharmaceutical applications. The compound is commonly used in cell culture media, cosmetic formulations, and as a stabilizing agent in diagnostic reagents. Its neutral pH compatibility and reduced degradation under heat or light further broaden its utility in research and industrial settings.

L-Ascorbic acid,2-(dihydrogen phosphate) structure

23313-12-4 structure

Product Name:L-Ascorbic acid,2-(dihydrogen phosphate)

CAS No:23313-12-4

MF:C₆H₉O₉P

MW:256.104023694992

CID:258999

PubChem ID:54679073

Update Time:2025-10-13

L-Ascorbic acid,2-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

- L-Ascorbic acid,2-(dihydrogen phosphate)
- L-Ascorbic aci
- VITAMIN C PHOSPHATE
- 2-O-phosphonohex-1-enofuranos-3-ulose
- 2-phospho-L-ascorbic acid
- Ascorbate-2-phosphate
- ascorbic acid 2-phosphate
- ascorbic acid-2-phosphoric acid ester
- L-Ascorbate 2-monophosphate
- L-ascorbic acid 2-O-phosphate
- 2-O-phosphono-L-ascorbic acid
- (5R)-5-[(1S)-1,2-dihydroxyethyl]-4-hydroxy-2-oxo-2,5-dihydrofuran-3-yl dihydrogen phosphate
- SCHEMBL34770
- L-Ascorbate-2-Phosphate
- L-Ascorbic acid-2-phosphate sodium
- UNII-VKX4PM7299
- L-Ascorbic acid, 2-(dihydrogen phosphate)
- MIJPAVRNWPDMOR-ZAFYKAAXSA-N
- VKX4PM7299
- L-Ascorbic acid 2-(dihydrogen phosphate)
- CS-0033168
- CHEBI:167162
- CHEMBL1161237
- ascorbic acid 2-monophosphate
- AKOS015918227
- Ascorbyl-2-monophosphate
- Ascorbyl-2-phosphate
- CHEMBL1963242
- VITAMINCPHOSPHATE
- [(2R)-2-[(1S)-1,2-dihydroxyethyl]-3-hydroxy-5-oxo-2H-furan-4-yl] dihydrogen phosphate
- L-Ascorbic acid 2-monophosphate tri-cyclohexylammonium salt
- Ascorbyl monophosphate
- DTXSID00945987
- L-ASCORBIC ACID 2-PHOSPHORIC ACID ESTER
- HY-103701
- L-ASCORBYL-2-PHOSPHATE [WHO-DD]
- 109620-90-8
- L-ascorbyl-2-monophosphate
- L-Ascorbic acid 2-phosphate
- 23313-12-4
- [(2R)-2-[(1S)-1, 2-dihydroxyethyl]-3-hydroxy-5-oxo-2H-furan-4-yl] dihydrogen phosphate
- AKOS015893085
- L-ascorbyl-2-phosphate
- L-ascorbic acid 2-phosphate magnesium
- Asc-2-O-phosphate
- magnesium ascorbate-2-phosphate
- 2-PHOSPHOASCORBATE
- Sodium L-Ascorbyl-2-Phosphate
- AA-2P cpd
- magnesium-L-ascorbyl-2-phosphate
- (5R)-5-((1S)-1,2-dihydroxyethyl)-4-hydroxy-2-oxo-2,5-dihydrofuran-3-yl dihydrogen phosphate
- Asc2P cpd
- Inchi： 1S/C6H9O9P/c7-1-2(8)4-3(9)5(6(10)14-4)15-16(11,12)13/h2,4,7-9H,1H2,(H2,11,12,13)/t2-,4+/m0/s1
- InChI Key： MIJPAVRNWPDMOR-ZAFYKAAXSA-N
- SMILES： P(=O)(O)(O)OC1C(=O)O[C@@H](C=1O)[C@H](CO)O

Computed Properties

Exact Mass: 255.99800
Monoisotopic Mass: 255.998
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _2.9
Topological Polar Surface Area: 154A^2

Experimental Properties

Density: 2.01 g/cm3
Boiling Point: 561.3ºC at 760 mmHg
Flash Point: 293.2ºC
Refractive Index: 1.629
PSA: 163.56000
LogP: -1.85610

L-Ascorbic acid,2-(dihydrogen phosphate) Pricemore >>

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Aaron	AR00BE2U-25g	L-ASCORBIC ACID 2-MONOPHOSPHATE TRI-CYCLOHEXYLAMMONIUM SALT	23313-12-4	35%	25g	$29.00	2025-02-11
Aaron	AR00BE2U-100g	L-ASCORBIC ACID 2-MONOPHOSPHATE TRI-CYCLOHEXYLAMMONIUM SALT	23313-12-4	35%	100g	$77.00	2025-02-11
1PlusChem	1P00BDUI-25g	L-ASCORBIC ACID 2-MONOPHOSPHATE TRI-CYCLOHEXYLAMMONIUM SALT	23313-12-4	35%	25g	$38.00	2024-05-23
1PlusChem	1P00BDUI-100g	L-ASCORBIC ACID 2-MONOPHOSPHATE TRI-CYCLOHEXYLAMMONIUM SALT	23313-12-4	BR,35%	100g	$70.00	2024-05-23
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1PlusChem	1P00BDUI-500g	L-ASCORBIC ACID 2-MONOPHOSPHATE TRI-CYCLOHEXYLAMMONIUM SALT	23313-12-4	BR,35%	500g	$163.00	2024-05-23
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